4-Acetylaminopyridine-2-aldehyde
Cat. No. B8324280
M. Wt: 164.16 g/mol
InChI Key: XGJILWNEKMZFHZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04997835
Procedure details
2 g of the thus obtained 2-hydroxymethyl-4-acetylaminopyridine were suspended in 400 ml of dichloromethane, mixed with 6 g of MnO2 and refluxed for 26 hours. The MnO2 was then filtered hot and the dichloromethane solution rotated in to dryness. 1.5 g of 4-acetylaminopyridine-2-aldehyde were obtained.
Identifiers
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REACTION_CXSMILES
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[OH:1][CH2:2][C:3]1[CH:8]=[C:7]([NH:9][C:10](=[O:12])[CH3:11])[CH:6]=[CH:5][N:4]=1>ClCCl.O=[Mn]=O>[C:10]([NH:9][C:7]1[CH:6]=[CH:5][N:4]=[C:3]([CH:2]=[O:1])[CH:8]=1)(=[O:12])[CH3:11]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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OCC1=NC=CC(=C1)NC(C)=O
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Step Two
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Name
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Quantity
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400 mL
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Type
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solvent
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Smiles
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ClCCl
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Step Three
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Name
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Quantity
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6 g
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Type
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catalyst
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Smiles
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O=[Mn]=O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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refluxed for 26 hours
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Duration
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26 h
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FILTRATION
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Type
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FILTRATION
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Details
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The MnO2 was then filtered hot
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(C)(=O)NC1=CC(=NC=C1)C=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.5 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
